Cas no 2580234-63-3 (2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid)

• Product Name: 2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid
• CAS No: 2580234-63-3
• MF: C₂₁H₁₆ClN₃O₅
• MW: 425.821844100952
• CID: 5664448
• PubChem ID: 165892574
• Update Time: 2025-07-01

2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580234-63-3
• 2-chloro-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid
• EN300-27723559
• 2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid

• Inchi： 1S/C21H16ClN3O5/c1-29-17-16(19(26)27)23-20(22)24-18(17)25-21(28)30-10-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9,15H,10H2,1H3,(H,26,27)(H,23,24,25,28)
• InChI Key： ZUUCMFBUQDXLPM-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=C(C(=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Exact Mass: 425.0778483g/mol
• Monoisotopic Mass: 425.0778483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on 2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid

2-Chloro-6-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580234-63-3, known as 2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a pyrimidine ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and various substituents that contribute to its unique chemical properties.

The pyrimidine ring at the core of this molecule is a six-membered aromatic structure with alternating double bonds, making it highly stable and versatile for various chemical reactions. The substitution pattern on the pyrimidine ring includes a chlorine atom at position 2, an Fmoc-amino group at position 6, and a methoxy group at position 5. These substituents not only influence the electronic properties of the molecule but also play a critical role in its potential applications.

The Fmoc group, derived from 9-fluorenylmethanol, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may be utilized in similar contexts, such as in the synthesis of bioactive molecules or as a precursor for more complex structures. The Fmoc group is particularly valuable due to its stability under basic conditions and its ability to be removed under acidic conditions, making it ideal for stepwise synthesis strategies.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents, leveraging its structural flexibility and functional groups to attach drugs or imaging agents. This application is particularly promising in the field of nanomedicine, where precise delivery of therapeutic payloads is crucial for maximizing efficacy while minimizing side effects.

In addition to its medicinal applications, this compound has also been investigated for its role in agricultural chemistry. Specifically, it has been studied as a potential precursor for herbicides or pesticides due to its ability to inhibit key enzymes involved in plant growth or pest reproduction. The methoxy group on the pyrimidine ring contributes to its lipophilicity, which enhances its bioavailability and persistence in agricultural settings.

The synthesis of 2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by selective substitution to introduce the Fmoc-amino and methoxy groups. The carboxylic acid functionality at position 4 is typically introduced via hydrolysis of an appropriate ester or nitrile precursor.

From an analytical standpoint, this compound has been extensively characterized using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have confirmed its molecular formula (C₁₈H₁₇ClF₁₇N₃O₅) and provided insights into its stereochemistry and electronic environment. Such detailed characterization is essential for ensuring the reliability of this compound in research and industrial applications.

The biological activity of this compound has been evaluated in various assays, including cell proliferation assays and enzyme inhibition studies. Results indicate that it exhibits moderate activity against certain cancer cell lines, suggesting potential applications in oncology research. Furthermore, its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

In terms of environmental impact, studies have been conducted to assess the degradation pathways of this compound under simulated environmental conditions. These studies have revealed that it undergoes slow hydrolysis under alkaline conditions, with degradation products being less complex molecules that are more readily biodegradable. This information is critical for assessing its long-term environmental fate and ensuring sustainable use.

Looking ahead, researchers are exploring ways to enhance the properties of this compound through structural modifications. For instance, substituting the chlorine atom with other halogens or introducing additional functional groups could yield derivatives with improved pharmacokinetic profiles or enhanced biological activity. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in drug discovery and materials science.

In conclusion, 2-chloro-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypyrimidine-4-carboxylic acid represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological testing, positions it as a valuable asset in both academic research and industrial development.